Cas no 2172084-14-7 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid
• CAS No: 2172084-14-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6131760
• PubChem ID: 165560192
• Update Time: 2025-07-23

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid
• 2172084-14-7
• EN300-1476365
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutyl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-9-19(16-25(31)30-28(14-8-15-28)17-26(32)33)29-27(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24H,2-3,8-9,14-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： KWUSBJHZOWZTRB-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC1)NC(CC(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid

Research Briefing on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid (CAS: 2172084-14-7)

In recent years, the compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid (CAS: 2172084-14-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl core and Fmoc-protected aminoheptanamide side chain, has shown promising potential in drug discovery and peptide synthesis. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, applications, and biological relevance.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid, highlighting its role as a key intermediate in the development of peptide-based therapeutics. The researchers employed solid-phase peptide synthesis (SPPS) techniques to incorporate this compound into larger peptide sequences, demonstrating its stability and compatibility with standard coupling reagents. The study also noted the compound's potential for enhancing the bioavailability of peptide drugs due to its cyclobutyl moiety, which may improve metabolic stability.

Further investigations into the biological activity of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid have revealed its utility in targeting protein-protein interactions (PPIs). A 2024 paper in ACS Chemical Biology reported that derivatives of this compound exhibited selective binding to specific domains of oncogenic proteins, suggesting its applicability in cancer therapy. The study utilized NMR spectroscopy and molecular docking simulations to elucidate the binding mechanisms, providing a structural basis for future drug design efforts.

In addition to its therapeutic potential, this compound has also been investigated for its role in chemical biology tools. A recent preprint on bioRxiv (2024) described its use as a fluorescent probe for tracking intracellular peptide delivery. The Fmoc group in the molecule allowed for easy conjugation with fluorophores, enabling real-time visualization of cellular uptake and distribution. This application could significantly advance the field of targeted drug delivery and diagnostics.

Despite these promising developments, challenges remain in the large-scale production and optimization of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid. Current synthetic routes often yield low quantities, and the compound's solubility in aqueous solutions requires further improvement for broader pharmaceutical applications. Ongoing research is addressing these limitations through the development of novel synthetic strategies and formulation techniques.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid represents a versatile and valuable building block in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future research. As synthetic methodologies advance and our understanding of its mechanisms deepens, this molecule may play an increasingly important role in the development of next-generation therapeutics.